N'-(2-methoxyphenyl)-N-methyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}urea

• IUPAC Name: 3-(2-methoxyphenyl)-1-methyl-1-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]urea
• InChI: InChI=1S/C19H20N4O3/c1-13-8-10-14(11-9-13)18-21-17(26-22-18)12-23(2)19(24)20-15-6-4-5-7-16(15)25-3/h4-11H,12H2,1-3H3,(H,20,24)
• InChI Key: YLJIFAVEIDYQAQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)CN(C)C(=O)NC3=CC=CC=C3OC
• Molecular Formula: C19H20N4O3
• Molecular Weight: 352.4 g/mol

Description

The compound “N’-(2-methoxyphenyl)-N-methyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}urea” is a complex organic molecule that contains several functional groups including a methoxy group, a methyl group, an oxadiazole ring, and a urea group. These functional groups could potentially give the compound a variety of interesting chemical and physical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the oxadiazole ring, followed by the addition of the methoxyphenyl and methylphenyl groups through a series of substitution reactions. The final step would likely involve the formation of the urea group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups and a heterocyclic ring. The oxadiazole ring is a five-membered ring containing three carbon atoms, one nitrogen atom, and one oxygen atom. The presence of this ring could potentially have a significant impact on the compound’s chemical reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the oxadiazole ring could potentially make the compound more stable and less reactive. The methoxy group could potentially increase the compound’s solubility in certain solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

As with any chemical compound, the safety and hazards associated with this compound would depend on a variety of factors including its reactivity, toxicity, and the conditions under which it is handled.

Future Directions

The future directions for research on this compound would likely depend on its intended use. If it were being developed as a drug, for example, future research might focus on optimizing its synthesis, studying its mechanism of action, and evaluating its safety and efficacy in preclinical and clinical trials.